Cas no 958808-92-9 (2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid)

• Product Name: 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid
• CAS No: 958808-92-9
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 1001751
• PubChem ID: 147358
• Update Time: 2025-05-23

2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-propanoic acid, -alpha--hydroxy-
• 2-hydroxy-3-(1H-imidazol-2-yl)propanoic acid
• 1H-Imidazolepropanoic acid, alpha-hydroxy-
• 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid

• Inchi： 1S/C6H8N2O3/c9-4(6(10)11)3-5-7-1-2-8-5/h1-2,4,9H,3H2,(H,7,8)(H,10,11)
• InChI Key： YJZRJGAMMDSUEM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 86.2

Additional information on 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid

Introduction to 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid (CAS No. 958808-92-9)

2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid, identified by the chemical identifier CAS No. 958808-92-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxyl group and an imidazole moiety, has garnered attention due to its structural features and potential biological activities. The presence of the hydroxyl group and the imidazole ring suggests a high degree of reactivity and functionality, making it a valuable candidate for further investigation in drug discovery and material science applications.

The imidazole ring is a heterocyclic aromatic structure that is commonly found in numerous bioactive molecules, including natural products and synthetic drugs. Its stability and ability to participate in hydrogen bonding make it an attractive scaffold for medicinal chemists. In particular, the 1H-imidazol-2-yl substituent in 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid provides a site for further functionalization, enabling the development of derivatives with tailored properties.

The hydroxyl group at the 2-position of the propanoic acid backbone introduces polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility, bioavailability, and interactions with biological targets. This combination of functional groups makes 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid a promising candidate for exploring new pharmacophores in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural properties of such compounds. The imidazole ring and hydroxyl group in 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid have been studied computationally to predict their binding modes with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid has shown promise in material science research. The unique structural features of this compound make it suitable for developing novel polymers, coatings, and other functional materials. The reactivity of the hydroxyl group and the presence of the imidazole ring provide multiple sites for chemical modification, allowing for the creation of materials with specific properties such as biodegradability, conductivity, or enhanced mechanical strength.

The synthesis of 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid has been optimized through various synthetic routes, including condensation reactions involving imidazole derivatives and carboxylic acid precursors. Advances in green chemistry have also led to more sustainable methods for producing this compound, reducing waste and minimizing environmental impact. These developments highlight the compound's versatility and its potential for industrial applications.

Research into the biological activity of 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. The mechanism of action appears to involve competitive binding at the ATP-binding site, disrupting normal kinase function. Further investigation is warranted to explore its potential as an anticancer agent or as a lead compound for developing kinase inhibitors.

Moreover, the compound has shown antioxidant properties in preliminary experiments. The presence of both the hydroxyl group and the electron-deficient imidazole ring contributes to its ability to scavenge free radicals and protect cells from oxidative damage. This finding opens up possibilities for exploring its use in antiaging therapies or in protecting against oxidative stress-related diseases such as neurodegenerative disorders.

The pharmacokinetic properties of 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid are also under investigation. Studies using computational models have predicted that this compound may have good oral bioavailability due to its moderate lipophilicity and solubility. However, further experimental validation is needed to confirm these predictions and optimize formulation strategies for therapeutic use.

In conclusion, 2-Hydroxy-3-(1H-imidazol-2-yl)propanoic acid (CAS No. 958808-92-9) is a multifunctional compound with significant potential in pharmaceuticals and material science. Its unique structural features, including the hydroxyl group and the imidazole ring, make it a valuable scaffold for drug discovery and material development. Ongoing research into its biological activities, synthetic pathways, and pharmacokinetic properties continues to expand our understanding of its applications and opens up new avenues for innovation.